Cas no 2060062-84-0 (2-bromo-5H,6H,8H-imidazo2,1-c1,4oxazin-3-ol)

• Product Name: 2-bromo-5H,6H,8H-imidazo2,1-c1,4oxazin-3-ol
• CAS No: 2060062-84-0
• MF: C₆H₇BrN₂O₂
• MW: 219.035980463028
• MDL: MFCD30499358
• CID: 5193478
• PubChem ID: 125453753
• Update Time: 2025-05-30

2-bromo-5H,6H,8H-imidazo2,1-c1,4oxazin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6,8-dihydro-5H-imidazo[2,1-c][1,4]oxazin-3-ol
• 2-bromo-5H,6H,8H-imidazo2,1-c1,4oxazin-3-ol

• MDL： MFCD30499358
• Inchi： 1S/C6H7BrN2O2/c7-5-6(10)9-1-2-11-3-4(9)8-5/h10H,1-3H2
• InChI Key： OLOGTSPMQBYMOL-UHFFFAOYSA-N
• SMILES： O1CCN2C(O)=C(Br)N=C2C1

Additional information on 2-bromo-5H,6H,8H-imidazo2,1-c1,4oxazin-3-ol

Compound CAS No. 2060062-84-0: 2-Bromo-5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-ol

The compound with CAS No. 2060062-84-0, known as 2-bromo-5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazo[oxazin] derivatives, which are known for their unique structural features and potential applications in drug design. The imidazo[2,1-c][1,4]oxazin core of this molecule provides a rigid and versatile scaffold that can be further modified to explore its biological activities.

Recent studies have highlighted the importance of imidazo[oxazin] derivatives in the development of new therapeutic agents. The presence of the bromine atom at the 2-position in this compound introduces additional electronic and steric effects, which can influence its reactivity and bioavailability. Researchers have demonstrated that such modifications can enhance the molecule's ability to interact with specific biological targets, making it a promising candidate for further exploration in medicinal chemistry.

The synthesis of 2-bromo-5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-ol involves a multi-step process that typically begins with the preparation of the imidazo[oxazin] core. This is followed by bromination at the 2-position using appropriate reagents under controlled conditions. The hydroxyl group at position 3 plays a critical role in stabilizing the molecule's structure and may also contribute to its potential pharmacological activity.

One of the most intriguing aspects of this compound is its ability to undergo various chemical transformations while retaining its core structure. For instance, recent research has shown that substituting the bromine atom with other halogens or functional groups can significantly alter its properties. This flexibility makes it an ideal starting material for exploring a wide range of chemical reactions and applications.

In terms of biological activity, imidazo[oxazin] derivatives have been shown to exhibit anti-inflammatory, antioxidant, and even anticancer properties in preclinical studies. The specific substitution pattern in 2-bromo-5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-ol may enhance these effects or provide new avenues for therapeutic intervention. Ongoing research is focused on identifying the exact mechanisms by which this compound interacts with cellular pathways and how it can be optimized for clinical use.

From a structural standpoint, the imidazo[oxazin] system is characterized by a fused bicyclic framework that combines an imidazole ring with an oxazine ring. This arrangement creates a highly conjugated system that can exhibit unique electronic properties. The presence of heteroatoms such as nitrogen and oxygen further enhances the molecule's ability to participate in hydrogen bonding and other intermolecular interactions.

The hydroxyl group at position 3 in 2-bromo-5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-ol is particularly significant as it can act as both a hydrogen bond donor and acceptor. This feature is crucial for determining the compound's solubility and bioavailability when administered as a potential drug candidate. Recent computational studies have also suggested that this hydroxyl group plays a key role in stabilizing interactions with target proteins.

Looking ahead, the development of novel analogs based on this compound holds great promise for advancing our understanding of imidazo[oxazin] chemistry and its applications in medicine. By leveraging modern synthetic techniques and computational modeling tools, researchers are poised to unlock new insights into the potential of CAS No. 2060062-84-0 as a versatile building block for drug discovery.